3-(3-chlorophenyl)-N-((4-cyclohexylthiazol-2-yl)methyl)propanamide

• IUPAC Name: 3-(3-chlorophenyl)-N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]propanamide
• InChI: InChI=1S/C19H23ClN2OS/c20-16-8-4-5-14(11-16)9-10-18(23)21-12-19-22-17(13-24-19)15-6-2-1-3-7-15/h4-5,8,11,13,15H,1-3,6-7,9-10,12H2,(H,21,23)
• InChI Key: KWJOGXNUAJFHRR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CSC(=N2)CNC(=O)CCC3=CC(=CC=C3)Cl
• Molecular Formula: C19H23ClN2OS
• Molecular Weight: 362.9 g/mol

Description

3-(3-chlorophenyl)-N-((4-cyclohexylthiazol-2-yl)methyl)propanamide is a chemical compound that has been synthesized for scientific research purposes. This compound has been the subject of numerous studies due to its potential therapeutic applications.

Scientific Research Applications

3-(3-chlorophenyl)-N-((4-cyclohexylthiazol-2-yl)methyl)propanamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. This compound has been shown to exhibit anti-inflammatory and anti-cancer properties in preclinical studies.

Mechanism of Action

The exact mechanism of action of 3-(3-chlorophenyl)-N-((4-cyclohexylthiazol-2-yl)methyl)propanamide is not fully understood. However, studies suggest that this compound may target specific molecular pathways involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
Studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation in animal models. This compound has also been shown to have minimal toxicity in preclinical studies.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3-chlorophenyl)-N-((4-cyclohexylthiazol-2-yl)methyl)propanamide in lab experiments is its potential therapeutic applications. This compound may be useful in developing new treatments for cancer and inflammatory diseases. However, one limitation is the lack of understanding of its exact mechanism of action, which may hinder its further development as a therapeutic agent.

Future Directions

For research on 3-(3-chlorophenyl)-N-((4-cyclohexylthiazol-2-yl)methyl)propanamide include further studies to determine its mechanism of action, as well as its potential in treating other diseases such as neurological disorders. Additionally, studies could be conducted to optimize the synthesis method for this compound and to develop new analogs with improved therapeutic properties.
In conclusion, this compound is a chemical compound that has potential therapeutic applications in cancer and inflammatory diseases. While the exact mechanism of action is not fully understood, studies have shown promising results in preclinical models. Further research is needed to fully understand the potential of this compound and to develop new treatments for various diseases.

Synthesis Methods

The synthesis of 3-(3-chlorophenyl)-N-((4-cyclohexylthiazol-2-yl)methyl)propanamide involves the reaction of 3-chlorobenzoyl chloride with 4-cyclohexylthiazol-2-ylmethylamine in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain the final compound.